Cas no 1092076-07-7 ((R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride)

• Product Name: (R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• CAS No: 1092076-07-7
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD11112286
• CID: 1036412
• PubChem ID: 44828674
• Update Time: 2025-07-18

(R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• (8aR)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine,dihydrochloride
• DB-336263
• SCHEMBL3635374
• (r)-octahydropyrrolo[1,2-a]pyrazine 2hcl
• AKOS015897891
• 1092076-07-7
• CS-0140940
• (8AR)-OCTAHYDROPYRROLO[1,2-A]PIPERAZINE DIHYDROCHLORIDE
• MFCD11112286
• (R)-octahydropyrrolo[1,2-a]pyrazine-2HCl
• (R)-1,4-Diazabicyclo[4.3.0]nonane diHCl
• JHDWGEOMYLXPIY-XCUBXKJBSA-N
• AS-38206
• AKOS015845224
• (8aR)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• EN300-7409828
• (8aR)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine;dihydrochloride
• SB20685
• (R)-Octahydropyrrolo[1,2-a]pyrazinedihydrochloride
• (R)-1,4-Diazabicyclo[4.3.0]nonane dihydrochloride
• (R)-Octahydro-pyrrolo[1,2-a]pyrazine dihydrochloride

• MDL： MFCD11112286
• Inchi： 1S/C7H14N2.2ClH/c1-2-7-6-8-3-5-9(7)4-1;;/h7-8H,1-6H2;2*1H/t7-;;/m1../s1
• InChI Key： JHDWGEOMYLXPIY-XCUBXKJBSA-N
• SMILES： Cl.Cl.N12CCNC[C@H]1CCC2

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 65-69 °C/3mmHg

(R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H314;H318
• Warning Statement： P260;P303+P361+P353;P305+P351+P338;P301+P330+P331;P405;P501
• Storage Condition：2-8 °C

Additional information on (R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride

Introduction to (R)-Octahydropyrrolo[1,2-a]pyrazine Dihydrochloride (CAS No. 1092076-07-7)

(R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride (CAS No. 1092076-07-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolopyrazines, which are known for their diverse biological activities, including neuroprotective, anti-inflammatory, and anti-cancer properties.

The chiral nature of (R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride is a critical factor in its biological activity. Chirality, or the property of molecules that are non-superimposable on their mirror images, plays a crucial role in drug design and development. The (R)-enantiomer of this compound has been shown to exhibit distinct pharmacological profiles compared to its (S)-counterpart, making it a valuable candidate for further investigation in drug discovery.

Recent studies have highlighted the potential of (R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively crosses the blood-brain barrier and exhibits neuroprotective effects by modulating specific neurotransmitter systems. The compound's ability to interact with key receptors involved in neuronal signaling pathways suggests its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride has shown promise in anti-inflammatory research. Inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis, are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can reduce inflammatory cytokine production and inhibit the activation of immune cells, thereby mitigating the inflammatory response. These findings suggest that (R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride may be a viable candidate for the development of novel anti-inflammatory therapies.

The pharmacokinetic properties of (R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation. Moreover, the compound's stability under various physiological conditions ensures its reliability as a therapeutic agent.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. Early-phase clinical trials involving (R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride have demonstrated promising results in terms of safety and tolerability. These trials have provided valuable insights into the optimal dosing regimens and potential side effects associated with the compound. Ongoing Phase II trials are currently evaluating its efficacy in specific patient populations.

The synthesis of (R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride has been optimized to ensure high yields and purity levels. Advanced synthetic methods, including asymmetric catalysis and chiral resolution techniques, have been employed to produce this compound on a large scale. These methods not only enhance the efficiency of the synthesis process but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, (R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride (CAS No. 1092076-07-7) represents a promising lead compound in the development of novel therapeutics for neurological disorders and inflammatory diseases. Its unique chiral structure, favorable pharmacokinetic properties, and demonstrated biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, (R)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride is poised to play a significant role in advancing medical treatments for a variety of conditions.